Cas no 338748-46-2 (2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 338748-46-2
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 3110348
• PubChem ID: 1476854
• Update Time: 2025-04-21

2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid
• 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
• 859-903-0
• SCHEMBL15603237
• NNA74846
• EN300-43851
• 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylicacid
• 4M-746
• CS-0249546
• 338748-46-2
• Z57983112
• AKOS000349438
• 2-(4-fluorophenyl)-5-methyltriazole-4-carboxylic acid
• AT38664
• 2-(4-fluorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C10H8FN3O2/c1-6-9(10(15)16)13-14(12-6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
• InChI Key： KCRVIJNGPBZBGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1N=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 221.06
• Monoisotopic Mass: 221.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles